Cas no 4359-29-9 ( )

• Product Name: &nbsp
• CAS No: 4359-29-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 929045
• PubChem ID: 315270
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methyl-2-phenylpropyl)-1,3-dioxolane
• 2-methyl-1-(2-methyl-[1,3]dioxolan-2-yl)-2-phenyl-propane
• AC1L7RCB
• NSC240003
• DTXSID40311182
• NSC-240003
• 4359-29-9
•  

• Inchi： 1S/C14H20O2/c1-13(2,12-7-5-4-6-8-12)11-14(3)15-9-10-16-14/h4-8H,9-11H2,1-3H3
• InChI Key： KQQUTGJJSQJCEL-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.995
• Boiling Point: 289.5°C at 760 mmHg
• Flash Point: 136.2°C
• Refractive Index: 1.492
• PSA: 18.46
• LogP: 3.11730